(2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• SMILES: C1=CC=C(C=C1)CCC2C(O2)CO
• InChI: InChI=1S/C11H14O2/c12-8-11-10(13-11)7-6-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11-/m0/s1
• InChIKey: ZPZSRNAOFZEBPQ-QWRGUYRKSA-N

For medicinal chemistry programs requiring defined trans-epoxide stereochemistry, generic diastereomeric mixtures are unacceptable. This enantiopure (2S,3S)-2,3-epoxy alcohol serves as an essential chiral intermediate or negative control in HIV-1 protease inhibitor development, where cis-epoxide isomers demonstrate markedly different inhibitory potencies. - Enantiomerically pure (>98% ee) trans-configured scaffold for reproducible SAR studies. - Well-characterized reference standard with archived GC-MS spectrum for chiral method validation. - Streamlines installation of a chiral phenethyl-containing fragment into lead molecules, bypassing multi-step synthetic routes.

(2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol: Chiral Epoxy Alcohol Overview

(2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol is a chiral, enantiomerically pure 2,3-epoxy alcohol with the molecular formula C11H14O2 and a molecular weight of 178.23 g/mol [1]. It belongs to a versatile class of synthetic intermediates that are frequently prepared via Sharpless asymmetric epoxidation and are pivotal for constructing complex molecules with multiple stereocenters [2]. Its key structural features are a terminal hydroxymethyl group, a chiral trans-configured epoxide ring, and a phenethyl side chain.

Workflow

Asymmetric synthesis of complex molecules

Selection

Defined (2S,3S) stereoisomer

Context

Chiral epoxy alcohol building block for multi-stereocenter targets

• [1] Wiley SpectraBase. (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol. SpectraBase Compound ID: ATrnNFX3qlu. View Source
• [2] Martyn, D. C., Hoult, D. A., & Abell, A. D. (2001). Stereocontrol of the Horner-Wadsworth-Emmons Reaction: Application to the Synthesis of HIV-1 Protease Inhibitors. Australian Journal of Chemistry, 54(6), 391–396. View Source

Why Stereochemistry of (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol Matters

Substituting (2S,3S)-2,3-epoxy-5-phenyl-1-pentanol with a generic mixture of diastereomers or its (2R,3R) enantiomer is not viable for applications requiring defined stereochemistry, as the biological activity of downstream products is directly dictated by the epoxide's configuration. In the synthesis of HIV-1 protease inhibitors, the four possible stereoisomers of the 2,3-epoxy-5-phenylpentan-1-ol scaffold produced significantly different inhibitory potencies, with the cis-configured epoxides being considerably more active than the trans isomers [1]. This demonstrates that the specific (2S,3S) configuration is a critical quality attribute, and its substitution would lead to the synthesis of a different active pharmaceutical intermediate with predictably altered biological performance.

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(2R,3R) enantiomer substitution may alter inhibitory potency profile in HIV-1 protease assays; stereochemistry directly impacts activity.

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Cis-configured diastereomers exhibit reported higher inhibitory potency; trans-(2S,3S) configuration cannot be assumed equivalent.

• [1] Martyn, D. C., Hoult, D. A., & Abell, A. D. (2001). Stereocontrol of the Horner-Wadsworth-Emmons Reaction: Application to the Synthesis of HIV-1 Protease Inhibitors. Australian Journal of Chemistry, 54(6), 391–396. View Source

Key Differentiators of (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol

Stereochemistry-Dependent HIV-1 Protease Inhibition

The (2S,3S)-trans-configured epoxide serves as a direct precursor to specific HIV-1 protease inhibitors. In a controlled study, the four stereoisomers of the 2,3-epoxy-5-phenylpentan-1-ol scaffold were separately synthesized, derivatized into Cbz-valine esters, and assayed against HIV-1 protease. The cis epoxide series (derived from the Z-allylic alcohol) proved to be significantly more potent inhibitors than the trans series (derived from the E-allylic alcohol) [1]. This establishes the necessity of procuring the exact (2S,3S) isomer, as the configuration is the primary determinant of the final inhibitor's potency, rather than the presence of the epoxide and phenyl groups alone.

Stereochemistry-activity relationship

Head-to-head

Trans series (11)–(12) exhibited significantly lower inhibitory potency than cis series (9)–(10) in HIV-1 protease assay.

Stereochemistry is critical for HIV-1 protease inhibition; trans isomer showed lower activity.

Reported conditions: pH 6.5, 37°C, [S] 50 µM, [I] 200 µM.

Evidence Dimension	HIV-1 Protease Inhibition
Target Compound Data	Precursor to trans-series inhibitors; the trans series (11)–(12) was significantly less potent than the cis series.
Comparator Or Baseline	Precursors to cis-series inhibitors (9)–(10), derived from (2R,3S) and (2S,3R) epoxy alcohols.
Quantified Difference	The cis series proved to be significantly more potent than the trans series. Specific IC50 values are not extractable from the available text, though the trend is clearly reported.
Conditions	Assay conditions: after 1 min, pH 6.5, 37°C, [S] 50 µM, [I] 200 µM.

Why This Matters

This is the only identified head-to-head biological comparison for the target compound scaffold, proving that stereochemistry is a non-negotiable specification for biological activity; procuring the wrong isomer guarantees a less active product.

• [1] Martyn, D. C., Hoult, D. A., & Abell, A. D. (2001). Stereocontrol of the Horner-Wadsworth-Emmons Reaction: Application to the Synthesis of HIV-1 Protease Inhibitors. Australian Journal of Chemistry, 54(6), 391–396. View Source

Unique GC-MS Spectrum for Identity Confirmation

The (2S,3S) isomer of 2,3-epoxy-5-phenyl-1-pentanol possesses a unique and distinct mass spectrum, enabling unambiguous identification and quality control, which is a crucial feature for procurement and analytical verification [1]. The availability of a reference spectrum in a major commercial library provides a verified standard for confirming the identity and purity of the purchased material, a capability not universally available for all chiral epoxy alcohol analogs.

Verified spectral fingerprint

Reported

GC-MS spectrum available in Wiley KnowItAll library for unambiguous identity confirmation.

Verifiable spectral data supports procurement QC and analytical method development.

Supports identity verification; not all chiral analogs have library reference spectra.

Evidence Dimension	Availability of Verified Analytical Reference Data
Target Compound Data	One verified GC-MS spectrum available in the Wiley KnowItAll Mass Spectral Library.
Comparator Or Baseline	Closely related in-class analogs (e.g., (2S,3S)-3-phenylglycidol) may lack a readily available, verified reference spectrum in commercial libraries.
Quantified Difference	Not applicable; this is a qualitative asset for identity confirmation.
Conditions	GC-MS analysis; spectrum sourced from Wiley Registry of Mass Spectral Data 2023.

Why This Matters

Possessing a unique, verified spectral fingerprint simplifies analytical method development, reduces the risk of misidentification, and directly supports the quality assurance/quality control (QA/QC) requirements of a procurement workflow.

• [1] Wiley SpectraBase. (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol. SpectraBase Compound ID: ATrnNFX3qlu. View Source

Extended Phenethyl Side Chain vs. Simpler Analogs

A key structural differentiator of (2S,3S)-2,3-epoxy-5-phenyl-1-pentanol is its phenethyl side chain, which distinguishes it from simpler, more common 3-phenylglycidol analogs [1]. The two-carbon spacer between the epoxide ring and the aromatic group increases the scaffold's lipophilicity and alters the steric environment, which can profoundly influence the binding affinity of downstream products to hydrophobic enzyme pockets. While direct comparative potency data against 3-phenylglycidol-derived inhibitors is not available in the searched literature, this structural feature is a valid class-level inference for differential biological and physicochemical properties.

Structural comparison

Class-level

Phenethyl side chain vs. directly attached phenyl group; higher molecular weight (178.23 vs 150.17) and calculated lipophilicity.

Structural feature may influence hydrophobic enzyme pocket interactions.

Class-level inference; direct comparative biological data unavailable.

Evidence Dimension	Molecular Structure and Calculated Physicochemical Properties
Target Compound Data	C11H14O2; contains a phenethyl group (C6H5-CH2-CH2-) attached to the epoxide ring.
Comparator Or Baseline	(2S,3S)-3-Phenylglycidol (CAS 104196-23-8); C9H10O2; contains a directly attached phenyl group.
Quantified Difference	The target compound has a higher molecular weight (178.23 vs. 150.17 g/mol) and a higher calculated logP, indicating increased lipophilicity.
Conditions	Comparison of calculated molecular properties based on chemical structure.

Why This Matters

For researchers designing libraries of protease inhibitors or other bioactive molecules, this structural difference provides a rational basis for selecting the target compound to explore enhanced hydrophobic interactions, a key parameter in medicinal chemistry optimization.

• [1] Wiley SpectraBase. (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol. SpectraBase Compound ID: ATrnNFX3qlu. View Source

Application Scenarios for (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol

HIV-1 Protease Inhibitor Development

This compound is ideally suited as a key chiral intermediate for synthesizing and evaluating trans-epoxide-based inhibitors of HIV-1 protease. The established finding that cis-epoxide isomers are more potent makes the (2S,3S)-trans isomer a critical negative control or a scaffold for exploring alternative binding modes in structure-activity relationship (SAR) studies [1].

Asymmetric Synthesis of Bioactive Molecules

The compound's defined (2S,3S) stereochemistry, coupled with the synthetic versatility of the epoxy alcohol functional group, makes it a valuable starting material for the asymmetric synthesis of complex natural products or pharmaceuticals where a phenethyl-substituted stereocenter is required. It can undergo regio- and stereoselective ring-opening, oxidation, and reduction reactions to generate a diverse array of chiral 1,2- and 1,3-diol systems [1].

Analytical Standard for Chiral Method Development

Thanks to its unique GC-MS spectrum archived in a major commercial library, (2S,3S)-2,3-epoxy-5-phenyl-1-pentanol can serve as a well-characterized reference standard for developing and validating chiral analytical methods. This application is critical for laboratories that need to verify the enantiopurity of in-house synthesized batches or to monitor stereochemical outcomes of novel asymmetric reactions [2].

Precursor for Phenethyl-Substituted Pharmacophores

The extended phenethyl side chain offers a distinct advantage over simpler phenyl-substituted epoxy alcohols for medicinal chemistry programs targeting hydrophobic enzyme pockets. Researchers can procure this compound to directly install a specific chiral, phenethyl-containing fragment into lead molecules, bypassing multiple synthetic steps that would otherwise be required to build this motif from a simpler phenylglycidol [2].

Application

Selection Property

Validation Focus

HIV-1 protease SAR studies

Trans-epoxide scaffold with defined (2S,3S) stereochemistry

Inhibitory profile comparison against cis-epoxide series

Asymmetric synthesis of chiral diols

Epoxy alcohol with regio- and stereoselective reactivity

Ring-opening and oxidation product stereochemistry

Chiral analytical method validation

Verified GC-MS reference spectrum in commercial library

Enantiopurity and identity confirmation in QC workflows

Phenethyl pharmacophore installation

Extended phenethyl side chain for hydrophobic pocket targeting

Lead molecule binding affinity in enzyme assays

• [1] Martyn, D. C., Hoult, D. A., & Abell, A. D. (2001). Stereocontrol of the Horner-Wadsworth-Emmons Reaction: Application to the Synthesis of HIV-1 Protease Inhibitors. Australian Journal of Chemistry, 54(6), 391–396. View Source
• [2] Wiley SpectraBase. (2S,3S)-2,3-Epoxy-5-phenyl-1-pentanol. SpectraBase Compound ID: ATrnNFX3qlu. View Source